![molecular formula C12H9Cl2NO3 B1597007 Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate CAS No. 254749-13-8](/img/structure/B1597007.png)
Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate
Overview
Description
Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate, also known as EDCPC, is a synthetic compound commonly used in scientific research. EDCPC is a derivative of oxazole, a five-membered heterocyclic compound, and is an important building block in organic synthesis. EDCPC is a versatile compound and has been used in a variety of scientific applications, ranging from organic synthesis to biochemistry and pharmacology.
Scientific Research Applications
Amyloidogenesis Inhibition
Research on oxazole derivatives, including Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate, has demonstrated their potential as transthyretin (TTR) amyloid fibril inhibitors. Substituents on the oxazole ring, such as the 3,5-dichlorophenyl group, significantly reduce amyloidogenesis. Modifications at the C(5) position, like ethyl or CF3 groups, enhance both the efficacy of these inhibitors and their TTR binding selectivity over other proteins in human blood (Razavi et al., 2005).
Anticancer Evaluation
Another study synthesized a series of novel 2-(4-chlorophenyl)-5-methyl-4-(2-amine/oxy-ethyl)-2,4-dihydro-[1,2,4]triazol-3-one derivatives for in vitro anticancerous action against NCI-60 Human Tumor Cell Line. Among these, one compound exhibited significant activity against various cancer types, including Leukemia, Non-Small Cell Lung Cancer, and Renal Cancer, highlighting the potential of this compound derivatives in cancer treatment (Kattimani et al., 2013).
Synthetic Pathways and Chemical Properties
The compound has also been a focus in studies exploring new synthetic methods and chemical properties of oxazole derivatives. One such study presented a straightforward route towards 2-(hetero)arylated and 2,5-di(hetero)arylated oxazoles via regiocontrolled palladium-catalyzed direct (hetero)arylation. This methodology provided efficient access to (hetero)aryloxazoles, demonstrating the versatility of this compound as an intermediate for synthesizing biologically active molecules (Verrier et al., 2008).
Mechanism of Action
Target of Action
The primary targets of Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate are currently unknown
Biochemical Pathways
Without knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways . Future studies should focus on identifying these targets and investigating the downstream effects on cellular pathways.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or how much of the compound is able to enter the bloodstream and reach its target.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without more information on this compound’s mechanism of action, it’s difficult to discuss how such factors might impact this compound .
properties
IUPAC Name |
ethyl 5-(2,4-dichlorophenyl)-1,3-oxazole-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO3/c1-2-17-12(16)10-11(18-6-15-10)8-4-3-7(13)5-9(8)14/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQOOJNKPAQTMIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC=N1)C2=C(C=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80372318 | |
Record name | Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80372318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
254749-13-8 | |
Record name | Ethyl 5-(2,4-dichlorophenyl)oxazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80372318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.